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Compound of Interest

Compound Name: DP50

Cat. No.: B15602826 Get Quote

Disclaimer: The information provided in this document pertains to industrial chemical mixtures

marketed under the name "DP-50," primarily used as a dye penetrant for detecting surface

flaws. Extensive searches for a pharmaceutical agent or drug candidate with the designation

"DP50" yielded no results in the public domain. The data herein is derived from Safety Data

Sheets (SDS) and is intended for an audience of researchers and professionals in relevant

industrial and safety fields. This document is not a guide for therapeutic use.

Executive Summary
DP-50 is a water-washable dye penetrant used in non-destructive testing. Its safety and toxicity

profile is characterized by the hazardous components present in its formulation, which typically

include petroleum distillates, aromatic solvents, and azo dyes.[1][2] The primary hazards

associated with DP-50 are skin and eye irritation, aspiration toxicity, and potential for long-term

organ damage with repeated exposure.[1][3] Some formulations are also flammable.[3][4] This

guide summarizes the known toxicological data, outlines emergency procedures, and provides

a logical workflow for handling and exposure incidents.

Hazard Identification and Classification
DP-50 is classified as hazardous under the Globally Harmonized System (GHS). The primary

health hazards are summarized in the table below.

Table 1: GHS Hazard Classification for DP-50 Formulations
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Hazard Class Hazard Category Hazard Statement References

Aspiration Hazard 1

H304: May be fatal if

swallowed and enters

airways

[1][3][5]

Serious Eye

Damage/Irritation
1

H318: Causes serious

eye damage
[1][2][3][5]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[1][2][3][5]

Reproductive Toxicity 2

H361: Suspected of

damaging fertility or

the unborn child

[1][3]

Specific Target Organ

Toxicity (Repeated

Exposure)

2

H373: May cause

damage to organs

through prolonged or

repeated exposure

[1][3]

Flammable Aerosol /

Liquid
1 / Combustible

H222: Extremely

flammable aerosol /

H227: Combustible

liquid

[3][4][5]

Note: Classification may vary slightly depending on the specific formulation (bulk vs. aerosol).

Toxicological Profile
The toxicity of DP-50 is a function of its constituent ingredients. Detailed quantitative

toxicological studies on the final mixture are not available in the provided documentation. The

hazards are primarily inferred from the components.

3.1 Acute Toxicity

Oral: Ingestion is a primary concern due to the risk of aspiration, which can be fatal.[1][2][5]

Intentional ingestion of similar compounds has been associated with severe poisoning.
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Dermal: Causes skin irritation.[1][2][3] Repeated exposure may lead to dryness and cracking

of the skin.[5]

Inhalation: May cause drowsiness or dizziness.[5] In aerosol form, vapors can be harmful if

inhaled.[4]

3.2 Chronic Toxicity

Carcinogenicity: The product is not listed as a carcinogen by IARC, NTP, or OSHA.[1][3]

However, it contains an azo dye derivative which could potentially metabolize to o-toluidine

and o-aminoazotoluene upon prolonged skin contact.[1] These metabolites have been

identified as animal carcinogens.[1]

Reproductive Effects: A component, 2-Naphthalenol, 1-[2-[4-(2-

phenyldiazenyl)phenyl]diazenyl]-, ar-heptyl ar',ar''-Me derivs., is suspected of damaging

fertility or the unborn child.[1][3]

Organ Damage: The same naphthalenol derivative may cause damage to organs through

prolonged or repeated exposure.[1][3]

Experimental Protocols (Inferred from Standard
Safety Testing)
While specific experimental protocols for DP-50 are not provided, the hazard classifications

imply that standard OECD (Organisation for Economic Co-operation and Development) or

equivalent guidelines for chemical safety testing were likely used to characterize the

components. These would include:

Acute Oral Toxicity (e.g., OECD 420, 423): To determine the lethal dose and aspiration

hazard.

Acute Dermal Irritation/Corrosion (e.g., OECD 404): To assess skin effects upon contact.

Acute Eye Irritation/Corrosion (e.g., OECD 405): To evaluate the potential for serious eye

damage.
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Repeated Dose Toxicity (e.g., OECD 407, 408): To identify target organs and establish a No-

Observed-Adverse-Effect Level (NOAEL) for chronic exposure.

Reproductive Toxicity (e.g., OECD 414, 416): To assess effects on fertility and fetal

development.

Mutagenicity (e.g., Ames Test, OECD 471): To screen for potential genetic damage.

Visualized Workflows and Pathways
5.1 First Aid and Emergency Response Workflow

The following diagram outlines the logical steps for responding to an exposure incident

involving DP-50.
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Exposure Incident

Initial Assessment

First Aid Actions

Medical Attention

Exposure Occurs

Identify Route
of Exposure

Skin Contact:
Wash with soap and water.

Remove contaminated clothing.

 Skin 

Eye Contact:
Rinse cautiously with water

for several minutes.
Remove contact lenses.

 Eyes 

Inhalation:
Move to fresh air.

Provide artificial respiration
if needed.

 Inhaled 

Ingestion:
DO NOT induce vomiting.
Clean mouth with water.

 Swallowed 

Seek Immediate
Medical Attention

If irritation persists If symptoms persist

Click to download full resolution via product page

Caption: Workflow for first aid response to DP-50 exposure.

5.2 Potential Toxicological Pathway of Azo Dye Component
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The SDS for DP-50 notes that azo dyes can be metabolized to aromatic amines, which are

known animal carcinogens.[1] The diagram below illustrates this potential metabolic pathway.

Exposure

Metabolic Process

Potential Outcome

DP-50 Application
(Prolonged Skin Contact)

Azo Dye Component
(e.g., Naphthalenol derivative)

Reduction of
Azo Bonds

 Metabolic Action Aromatic Amines
(o-toluidine, o-aminoazotoluene)

Identified Animal
Carcinogens

Click to download full resolution via product page

Caption: Potential metabolic pathway of the azo dye component in DP-50.
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Handling and Personal Protection
To mitigate the risks associated with DP-50, proper handling and personal protective

equipment (PPE) are essential.

Table 2: Recommended Handling and Personal Protective Equipment

Control Measure Specification References

Engineering Controls

Use only in well-ventilated

areas. Mechanical (general)

ventilation for storage.

[1][4]

Eye/Face Protection
Chemical safety glasses or

goggles.
[1][4]

Skin Protection
Chemical resistant, impervious

gloves.
[1][4]

Respiratory Protection

Not normally required with

adequate ventilation. Use an

organic vapor respirator if

mists or vapors are generated.

[1][3]

Hygiene Measures

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke when using. Remove

contaminated clothing

immediately.

[1][3]

Conclusion
The safety and toxicity profile of DP-50 is consistent with that of a solvent-based chemical

product containing irritant and potentially toxic components. The primary risks to users are

acute irritation, aspiration upon ingestion, and potential long-term effects from chronic

exposure, including reproductive and organ toxicity. There is also a noted carcinogenic

potential related to the metabolic breakdown of an azo dye component. Strict adherence to

recommended handling procedures and use of appropriate PPE are critical to ensure
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occupational safety. The absence of data for a "DP50" pharmaceutical agent suggests that this

designation is currently limited to industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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